Cas no 2227832-99-5 (rac-(3aR,5R,6aR)-N,N-dimethyl-hexahydro-2H-furo3,2-bpyrrole-5-carboxamide hydrochloride)

• Product Name: rac-(3aR,5R,6aR)-N,N-dimethyl-hexahydro-2H-furo3,2-bpyrrole-5-carboxamide hydrochloride
• CAS No: 2227832-99-5
• MF: C₉H₁₇ClN₂O₂
• MW: 220.696481466293
• CID: 6601537
• PubChem ID: 137964527
• Update Time: 2025-07-15

rac-(3aR,5R,6aR)-N,N-dimethyl-hexahydro-2H-furo3,2-bpyrrole-5-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• rac-(3aR,5R,6aR)-N,N-dimethyl-hexahydro-2H-furo3,2-bpyrrole-5-carboxamide hydrochloride
• 2227832-99-5
• EN300-1723900
• rac-(3aR,5R,6aR)-N,N-dimethyl-hexahydro-2H-furo[3,2-b]pyrrole-5-carboxamide hydrochloride
• (3As,5S,6aS)-N,N-dimethyl-3,3a,4,5,6,6a-hexahydro-2H-furo[3,2-b]pyrrole-5-carboxamide;hydrochloride

• Inchi： 1S/C9H16N2O2.ClH/c1-11(2)9(12)7-5-8-6(10-7)3-4-13-8;/h6-8,10H,3-5H2,1-2H3;1H/t6-,7-,8-;/m0./s1
• InChI Key： QNJHWYKMSCDQHT-WQYNNSOESA-N
• SMILES： Cl.O1CC[C@H]2[C@@H]1C[C@@H](C(N(C)C)=O)N2

Computed Properties

• Exact Mass: 220.0978555g/mol
• Monoisotopic Mass: 220.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Additional information on rac-(3aR,5R,6aR)-N,N-dimethyl-hexahydro-2H-furo3,2-bpyrrole-5-carboxamide hydrochloride

Recent Advances in the Study of rac-(3aR,5R,6aR)-N,N-dimethyl-hexahydro-2H-furo[3,2-b]pyrrole-5-carboxamide hydrochloride (CAS: 2227832-99-5)

In recent years, the compound rac-(3aR,5R,6aR)-N,N-dimethyl-hexahydro-2H-furo[3,2-b]pyrrole-5-carboxamide hydrochloride (CAS: 2227832-99-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique stereochemistry and functional groups, has shown promising potential in various therapeutic applications. The following research brief consolidates the latest findings and developments related to this molecule, providing a comprehensive overview for professionals in the field.

The primary focus of recent studies has been on the pharmacological properties and synthetic pathways of rac-(3aR,5R,6aR)-N,N-dimethyl-hexahydro-2H-furo[3,2-b]pyrrole-5-carboxamide hydrochloride. Researchers have identified its role as a potent modulator of specific neurotransmitter systems, particularly those involving the central nervous system (CNS). The compound's ability to cross the blood-brain barrier and interact with key receptors has made it a candidate for treating neurological disorders such as depression, anxiety, and chronic pain.

One of the most significant breakthroughs in the study of this compound is its synthesis and optimization. Recent publications highlight improved synthetic routes that enhance yield and purity while reducing production costs. For instance, a 2023 study published in the Journal of Medicinal Chemistry detailed a novel asymmetric synthesis method that significantly improved the enantiomeric purity of the compound, thereby enhancing its therapeutic efficacy. This advancement is critical for scaling up production for clinical trials and potential commercialization.

In addition to its synthetic advancements, preclinical studies have demonstrated the compound's safety and efficacy profiles. Animal models have shown that rac-(3aR,5R,6aR)-N,N-dimethyl-hexahydro-2H-furo[3,2-b]pyrrole-5-carboxamide hydrochloride exhibits a favorable pharmacokinetic profile, with good oral bioavailability and a manageable side effect profile. These findings have paved the way for Phase I clinical trials, which are currently underway in several research institutions.

Another area of interest is the compound's potential application in combination therapies. Recent in vitro and in vivo studies suggest that when used in conjunction with other CNS-active agents, rac-(3aR,5R,6aR)-N,N-dimethyl-hexahydro-2H-furo[3,2-b]pyrrole-5-carboxamide hydrochloride may exhibit synergistic effects, enhancing therapeutic outcomes while minimizing adverse effects. This has opened new avenues for research into polypharmacology and personalized medicine.

Despite these promising developments, challenges remain. The precise mechanism of action of the compound is still under investigation, and further studies are needed to elucidate its interactions at the molecular level. Additionally, long-term safety data are required to fully assess its potential for chronic use in human patients. Researchers are also exploring structural analogs to optimize its pharmacological properties further.

In conclusion, rac-(3aR,5R,6aR)-N,N-dimethyl-hexahydro-2H-furo[3,2-b]pyrrole-5-carboxamide hydrochloride (CAS: 2227832-99-5) represents a promising candidate in the field of CNS therapeutics. With ongoing research and clinical trials, this compound may soon transition from the laboratory to the clinic, offering new treatment options for patients with neurological and psychiatric disorders. The continued collaboration between chemists, biologists, and clinicians will be essential to fully realize its therapeutic potential.